
Essential Safety & Disposal Procedures for SB-
633825

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: SB-633825

Cat. No.: B15541021 Get Quote

This document provides critical guidance for the safe handling and disposal of SB-633825, a

potent ATP-competitive inhibitor of TIE2, LOK (STK10), and BRK, intended for laboratory

research use by qualified professionals. Adherence to these procedures is essential for

personnel safety and environmental protection.

Hazard Identification and Personal Protective
Equipment (PPE)
While a specific Safety Data Sheet (SDS) for SB-633825 is not publicly available, data from

analogous kinase inhibitors suggest that it should be handled as a potentially hazardous

substance. The following GHS hazard classifications for a similar compound, Tie2 kinase

inhibitor 1, should be considered as a precautionary measure:

Acute toxicity, oral (Category 4)

Skin corrosion/irritation (Category 2)

Serious eye damage/eye irritation (Category 2A)

Specific target organ toxicity, single exposure; Respiratory tract irritation (Category 3)

Required Personal Protective Equipment (PPE):

Eye Protection: Safety goggles with side-shields.
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Hand Protection: Impervious chemical-resistant gloves (e.g., nitrile).

Skin and Body Protection: Laboratory coat or other protective clothing.

Respiratory Protection: Use in a well-ventilated area, preferably a fume hood. If dust or

aerosols may be generated, a suitable respirator is recommended.

Quantitative Data Summary
SB-633825 is a multi-kinase inhibitor with the following reported IC50 values, indicating its

potency against specific kinase targets.[1][2]

Target Kinase IC50 (nM)

TIE2 3.5

LOK (STK10) 66

BRK (PTK6) 150

Experimental Protocol: Reconstitution and Storage
For experimental use, SB-633825 is typically supplied as a solid.

Reconstitution Protocol:

Preparation: Ensure all necessary PPE is worn and work is conducted in a chemical fume

hood.

Solvent Selection: Dimethyl sulfoxide (DMSO) is a common solvent for creating stock

solutions.

Procedure: To create a 10 mM stock solution, for example, add the appropriate volume of

DMSO to the vial containing the solid compound. Vortex briefly to ensure complete

dissolution.

Storage of Stock Solutions:

Store at -20°C for up to one year.
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For long-term storage (up to two years), store at -80°C.[1]

SB-633825 Disposal Workflow
Proper disposal is critical to prevent environmental contamination and ensure compliance with

local regulations. The following workflow outlines the required steps for the disposal of SB-
633825 waste.
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Step 1: Waste Segregation & Collection

Step 3: Labeling & Storage

Step 4: Final Disposal

Unused/Expired SB-633825 (Solid)

Solid Chemical Waste Container

Contaminated Labware (Tips, Tubes, etc.) Aqueous Waste (from experiments)

Aqueous Chemical Waste Container

Solvent Waste (DMSO stock solutions)

Solvent (Halogenated/Non-Halogenated) Waste Container

Label Container:
- 'Hazardous Waste'

- 'SB-633825'
- List all components

- Hazard Symbols

Store in a designated, secure,
and well-ventilated area.

Keep containers tightly closed.

Arrange for pickup by
 a licensed chemical waste

disposal service.

Follow all local, state,
and federal regulations.

Click to download full resolution via product page

Caption: Workflow for the proper disposal of SB-633825 waste streams.
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The guiding principle for the disposal of SB-633825 is to treat it as hazardous chemical waste.

Never dispose of this compound down the drain or in regular trash.

Step-by-Step Disposal Guidance:

Waste Segregation:

Solid Waste: Collect unused or expired solid SB-633825 and any materials used for

weighing or transfer (e.g., weigh paper, contaminated wipes) in a dedicated, sealed

container labeled for solid chemical waste.

Contaminated Sharps & Labware: Needles, pipette tips, and other contaminated

disposable labware should be placed in a designated sharps container or a clearly labeled

solid waste container.

Liquid Waste:

Aqueous Solutions: Collect all aqueous waste containing SB-633825 in a dedicated,

leak-proof container for hazardous aqueous waste.

Solvent Solutions: Collect stock solutions (e.g., in DMSO) and other organic solvent

waste in a separate, appropriate solvent waste container. Do not mix with aqueous

waste.

Container Management:

Use only chemically compatible containers.

Keep containers securely closed when not in use.

Ensure all containers are clearly and accurately labeled with "Hazardous Waste," the full

chemical name "SB-633825," and any other components in the waste stream.

Storage:

Store waste containers in a designated satellite accumulation area that is secure and well-

ventilated.[3]
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Store locked up to prevent unauthorized access.[3]

Final Disposal:

Disposal of contents and containers must be conducted in accordance with all applicable

local, state, and federal regulations.[3]

Contact your institution's Environmental Health and Safety (EHS) department or a certified

chemical waste disposal contractor to arrange for pickup and final disposal.

Spill and Exposure Procedures
In Case of Skin Contact: Wash the affected area immediately with plenty of soap and water.

Remove contaminated clothing and wash it before reuse.[3]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing.[3]

In Case of Inhalation: Move the individual to fresh air and keep them at rest in a position

comfortable for breathing.[3]

In Case of Ingestion: Rinse mouth.[3] Seek immediate medical attention.

In Case of a Spill: Avoid generating dust. Wear appropriate PPE, absorb the spill with inert

material, and collect it in a sealed container for disposal as hazardous waste. Ensure the

area is well-ventilated.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety & Disposal Procedures for SB-
633825]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15541021#sb-633825-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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